Cas no 52489-43-7 (2-butyl-1-benzofuran-3-carboxylic acid)

• Product Name: 2-butyl-1-benzofuran-3-carboxylic acid
• CAS No: 52489-43-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD24389232
• CID: 3292302
• PubChem ID: 18505284
• Update Time: 2025-04-21

2-butyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-BENZOFURANCARBOXYLIC ACID, 2-BUTYL-
• 2-butyl-1-benzofuran-3-carboxylic acid
• EN300-22551
• 2-butyl-benzofuran-3-carboxylic acid
• 52489-43-7
• PAUITNMVEWYCJD-UHFFFAOYSA-N
• SCHEMBL2944813

• MDL： MFCD24389232
• Inchi： 1S/C13H14O3/c1-2-3-7-11-12(13(14)15)9-6-4-5-8-10(9)16-11/h4-6,8H,2-3,7H2,1H3,(H,14,15)
• InChI Key： PAUITNMVEWYCJD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)O)=C1CCCC

Computed Properties

• Exact Mass: 218.094294304Da
• Monoisotopic Mass: 218.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų